Ovmgdbgkkiijru-zxvydbthsa-

• IUPAC Name: (1S,2R,4S,5S,6R)-3-oxatricyclo[3.2.1.02,4]octane-6-carbonitrile
• InChI: InChI=1S/C8H9NO/c9-3-5-1-4-2-6(5)8-7(4)10-8/h4-8H,1-2H2/t4-,5-,6-,7+,8-/m0/s1
• InChI Key: OVMGDBGKKIIJRU-ZXVYDBTHSA-N
• Canonical SMILES: C1C2CC(C1C#N)C3C2O3
• Isomeric SMILES: C1[C@H]2C[C@@H]([C@@H]1C#N)[C@H]3[C@@H]2O3
• Molecular Formula: C8H9NO
• Molecular Weight: 135.16 g/mol
• CAS No.: 21154-35-8

Description

The compound “Ovmgdbgkkiijru-zxvydbthsa-” is a complex organic molecule with a unique structureThe compound’s IUPAC name is (1S,2R,4S,5S,6R)-3-oxatricyclo[3.2.1.0^2,4]octane-6-carbonitrile .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “Ovmgdbgkkiijru-zxvydbthsa-” involves multiple steps, starting from readily available precursors. The key steps include cyclization reactions and nitrile formation under controlled conditions. The reaction conditions typically involve the use of organic solvents, catalysts, and specific temperature and pressure settings to ensure high yield and purity.

Industrial Production Methods

On an industrial scale, the production of “Ovmgdbgkkiijru-zxvydbthsa-” is optimized for efficiency and cost-effectiveness. This involves scaling up the laboratory synthesis methods, using continuous flow reactors, and employing advanced purification techniques to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

“Ovmgdbgkkiijru-zxvydbthsa-” undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: It can be reduced to form different derivatives, depending on the reducing agents used.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions vary based on the desired reaction, including temperature, solvent, and reaction time.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction can produce different reduced forms of the compound.

Scientific Research Applications

“Ovmgdbgkkiijru-zxvydbthsa-” has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including as a drug candidate for various diseases.

Industry: It is used in the development of new materials and as a precursor for manufacturing other chemical products.

Mechanism of Action

The mechanism by which “Ovmgdbgkkiijru-zxvydbthsa-” exerts its effects involves its interaction with specific molecular targets. The compound can bind to certain enzymes or receptors, modulating their activity and triggering downstream signaling pathways. This interaction is crucial for its biological and therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to “Ovmgdbgkkiijru-zxvydbthsa-” include:

• (1R,2S,4R,5R,6S)-3-oxatricyclo[3.2.1.0^2,4]octane-6-carbonitrile
• Other tricyclic compounds with similar structural motifs.

Uniqueness

What sets “Ovmgdbgkkiijru-zxvydbthsa-” apart from similar compounds is its unique combination of functional groups and its specific three-dimensional structure

Biological Activity

Ovmgdbgkkiijru-zxvydbthsa- is a complex organic compound with significant biological activity. Its IUPAC name is (1S,2R,4S,5S,6R)-3-oxatricyclo[3.2.1.0²,⁴]octane-6-carbonitrile, and it has a molecular formula of C8H9NO and a molecular weight of 135.16 g/mol . This compound is of interest in various fields including chemistry, biology, and medicine due to its potential therapeutic applications.

The biological activity of Ovmgdbgkkiijru-zxvydbthsa- is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, which triggers downstream signaling pathways essential for its biological effects. This mechanism is crucial for understanding how the compound may exert therapeutic effects in various biological contexts .

Potential Therapeutic Applications

Research has indicated that Ovmgdbgkkiijru-zxvydbthsa- may have potential applications in treating various diseases. Ongoing studies are exploring its efficacy as a drug candidate, particularly in areas where traditional therapies may be lacking . The compound's unique structural features allow it to interact effectively with biomolecules, making it a candidate for further investigation in pharmacological studies.

Types of Reactions

Ovmgdbgkkiijru-zxvydbthsa- undergoes several types of chemical reactions:

• Oxidation : Can be oxidized under specific conditions to form oxides.
• Reduction : Capable of being reduced to generate different derivatives.
• Substitution : Participates in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

The reactions involving Ovmgdbgkkiijru-zxvydbthsa- typically utilize reagents such as potassium permanganate for oxidation and lithium aluminum hydride for reduction. The specific conditions (temperature, solvent) are tailored based on the desired reaction outcome .

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Properties
Ovmgdbgkkiijru-zxvydbthsa-	Tricyclic structure with nitrile group	Modulates enzyme activity
(1R,2S,4R,5R,6S)-3-oxatricyclo[3.2.1.0²,⁴]octane-6-carbonitrile	Similar tricyclic structure	Different functional group interactions

The uniqueness of Ovmgdbgkkiijru-zxvydbthsa- lies in its specific three-dimensional structure and the combination of functional groups that allow for distinct biological interactions compared to similar compounds .